Cas no 62502-19-6 (Carbonic acid, ethyl 3-hydroxypropyl ester)

Carbonic acid, ethyl 3-hydroxypropyl ester structure
62502-19-6 structure
Product Name:Carbonic acid, ethyl 3-hydroxypropyl ester
CAS No:62502-19-6
MF:C6H12O4
MW:148.157082557678
CID:442442
PubChem ID:18991115
Update Time:2025-04-19

Carbonic acid, ethyl 3-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, ethyl 3-hydroxypropyl ester
    • ethyl 3-hydroxypropyl carbonate
    • 62502-19-6
    • ethyl (3-hydroxypropyl) carbonate
    • DTXSID20597184
    • Inchi: 1S/C6H12O4/c1-2-9-6(8)10-5-3-4-7/h7H,2-5H2,1H3
    • InChI Key: SATDNKJMSINBOM-UHFFFAOYSA-N
    • SMILES: O(C(=O)OCC)CCCO

Computed Properties

  • Exact Mass: 148.07356
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.